1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]-

• IUPAC Name: 2-[3-(4-tert-butylphenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• InChI: InChI=1S/C14H17N3O2/c1-14(2,3)10-6-4-9(5-7-10)13-15-11(16-17-13)8-12(18)19/h4-7H,8H2,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key: OGPYPOYISFEBSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=N2)CC(=O)O
• Molecular Formula: C14H17N3O2
• DSSTOX Substance ID: DTXSID90889104
• Molecular Weight: 259.30 g/mol
• CAS RN: 194419-32-4

Description

1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]- is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Triazole Derivatives in Drug Development and Biological Activities

Triazoles are crucial in developing new drugs due to their wide range of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, antiviral, and activity against neglected diseases. The structural variation within triazoles offers numerous possibilities for synthesizing new compounds with significant therapeutic potential. Recent reviews have emphasized the advancements in synthesizing novel triazole derivatives, highlighting their role in addressing contemporary challenges in green chemistry, energy saving, and sustainability. The continuous emergence of new diseases and drug-resistant pathogens underscores the importance of triazoles in generating new therapeutic prototypes (Ferreira et al., 2013).

Advances in Triazole Synthesis and Applications

The synthesis of triazole compounds has seen considerable eco-friendly advancements, particularly through copper-catalyzed azide-alkyne cycloadditions (CuAAC), which play a significant role in drug development, bioconjugation, and material science. Recent methodologies have focused on eco-friendly procedures, including microwave irradiation and the use of novel, easily recoverable catalysts. These advancements not only offer environmental benefits but also improve the efficiency and yield of triazole synthesis, making it more suitable for industrial applications and the development of new pharmaceuticals (de Souza et al., 2019).

Triazole-Based Corrosion Inhibitors

Triazoles, particularly 1,2,4-triazole derivatives, have demonstrated exceptional performance as corrosion inhibitors for metal surfaces in various aggressive media. Their ability to form stable, chemisorbed layers on metal surfaces contributes significantly to their protective properties, making them ideal for high-temperature applications. This unique mechanism of action, coupled with the development of composite inhibitors based on triazoles, has enabled effective protection of steels in acid solutions at temperatures up to 200°C (Avdeev & Kuznetsov, 2020).

Triazoles in Agricultural Applications

In agriculture, triazole derivatives are extensively used for their fungicidal properties. The structure-activity relationship (SAR) of triazoles has been a focal point of research due to their potential as antifungal agents. The development of novel antifungal agents is crucial as resistance to existing compounds increases. Triazoles represent a key pharmacophore in this field, with ongoing research aiming to enhance their efficacy and selectivity for use in crop protection (Kazeminejad et al., 2022).